Cas no 2973-75-3 (2,3-Dibromo-4-hydroxy-5-methoxybenzaldehyde)

2,3-Dibromo-4-hydroxy-5-methoxybenzaldehyde structure
2973-75-3 structure
Product Name:2,3-Dibromo-4-hydroxy-5-methoxybenzaldehyde
CAS No:2973-75-3
MF:C8H6Br2O3
MW:309.939441204071
MDL:MFCD00016978
CID:84548
PubChem ID:520452
Update Time:2025-04-18

2,3-Dibromo-4-hydroxy-5-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dibromo-4-hydroxy-5-methoxybenzaldehyde
    • 2,3,5,6-TETRAFLUOROISONICOTINIC ACID
    • 2,3-Dibrom-4-hydroxy-5-methoxy-benzaldehyd
    • 2,3-dibromo-4-hydroxy-5-methoxy-benzaldehyde
    • 5,6-dibromo-4-hydroxy-3-methoxybenzaldehyde
    • 5,6-Dibromovanillin
    • 5,6-Dibrom-vanillin
    • Benzaldehyde, 2,3-dibromo-4-hydroxy-5-methoxy-
    • J-017616
    • FT-0609516
    • A820034
    • 2,3-bis(bromanyl)-5-methoxy-4-oxidanyl-benzaldehyde
    • DTXSID40334356
    • CHEMBL447087
    • SR-01000315274-1
    • SR-01000315274
    • AKOS000113483
    • WKLKGSHBXNPUDU-UHFFFAOYSA-N
    • MFCD00016978
    • AS-67189
    • 2,3-dibromo-5-methoxy-4-hydroxybenzaldehyde
    • SCHEMBL1646879
    • 2973-75-3
    • CS-0118157
    • DB-019697
    • AT41984
    • STK038595
    • DTXCID50285446
    • BBL023238
    • FD70627
    • MDL： MFCD00016978
    • Inchi： 1S/C8H6Br2O3/c1-13-5-2-4(3-11)6(9)7(10)8(5)12/h2-3,12H,1H3
    • InChI Key： WKLKGSHBXNPUDU-UHFFFAOYSA-N
    • SMILES： BrC1C(=C(C(=CC=1C=O)OC)O)Br
    • BRN： 1968576

Computed Properties

  • Exact Mass: 307.86800
  • Monoisotopic Mass: 307.868
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46.5A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.9544 (rough estimate)
  • Melting Point: 212-215 °C
  • Boiling Point: 334.4°Cat760mmHg
  • Flash Point: 156°C
  • Refractive Index: 1.4947 (estimate)
  • PSA: 46.53000
  • LogP: 2.73830
  • Solubility: Not available
  • Sensitiveness: Air Sensitive

2,3-Dibromo-4-hydroxy-5-methoxybenzaldehyde Security Information

  • Hazard Category Code： 36/37/38
  • Safety Instruction： S37/39-S26
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

2,3-Dibromo-4-hydroxy-5-methoxybenzaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

2,3-Dibromo-4-hydroxy-5-methoxybenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019143491-100g
2,3-Dibromo-4-hydroxy-5-methoxybenzaldehyde
 2973-75-3 95%
100g
 $998.00 2023-09-02
TRC
B426383-2.5g
2,3-Dibromo-4-hydroxy-5-methoxybenzaldehyde
 2973-75-3
2.5g
 $ 50.00 2022-06-07
TRC
B426383-5g
2,3-Dibromo-4-hydroxy-5-methoxybenzaldehyde
 2973-75-3
5g
 $ 70.00 2022-06-07
TRC
B426383-25g
2,3-Dibromo-4-hydroxy-5-methoxybenzaldehyde
 2973-75-3
25g
 $ 230.00 2022-06-07
ChemScence
CS-0118157-25g
2,3-Dibromo-4-hydroxy-5-methoxybenzaldehyde
 2973-75-3
25g
 $245.0 2022-04-27
abcr
AB126600-1 g
2,3-Dibromo-4-hydroxy-5-methoxybenzaldehyde, 98%; .
 2973-75-3 98%
1 g
 €61.20 2023-07-20
abcr
AB126600-5 g
2,3-Dibromo-4-hydroxy-5-methoxybenzaldehyde, 98%; .
 2973-75-3 98%
5 g
 €119.80 2023-07-20
abcr
AB126600-25 g
2,3-Dibromo-4-hydroxy-5-methoxybenzaldehyde, 98%; .
 2973-75-3 98%
25 g
 €416.00 2023-07-20
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
B21140-1g
2,3-Dibromo-4-hydroxy-5-methoxybenzaldehyde, 98%
 2973-75-3 98%
1g
 ￥369.00 2023-03-03
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
B21140-5g
2,3-Dibromo-4-hydroxy-5-methoxybenzaldehyde, 98%
 2973-75-3 98%
5g
 ￥1152.00 2023-03-03

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